molecular formula C11H12BrNO2 B4442229 methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate CAS No. 139525-70-5

methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate

Cat. No. B4442229
CAS RN: 139525-70-5
M. Wt: 270.12 g/mol
InChI Key: LQWWASVTOHDXMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate is a chemical compound that has been extensively studied due to its potential applications in scientific research. This compound belongs to the class of quinoline derivatives and has been found to possess a range of interesting properties that make it useful in various fields of study.

Scientific Research Applications

Methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate has been extensively studied for its potential applications in scientific research. One of the most promising applications is in the field of medicinal chemistry, where this compound has been found to possess potent anti-cancer activity. It has also been studied for its potential use as a therapeutic agent for the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate is not fully understood. However, it is believed to exert its anti-cancer activity through the inhibition of certain enzymes that are involved in cancer cell growth and proliferation. It has also been shown to possess antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
Methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate has been found to have a range of biochemical and physiological effects. In addition to its anti-cancer and neuroprotective properties, it has also been shown to possess antimicrobial activity. It has been found to be effective against a range of bacterial and fungal pathogens, making it a promising candidate for the development of new antimicrobial agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate in lab experiments is its potent activity against cancer cells and its neuroprotective effects. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to use in certain types of experiments.

Future Directions

There are several future directions for the study of methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate. One promising area of research is the development of new anti-cancer agents based on this compound. Another area of research is the development of new neuroprotective agents for the treatment of neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.
Conclusion
Methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate is a chemical compound that has been extensively studied for its potential applications in scientific research. It possesses potent anti-cancer and neuroprotective properties and has been found to have a range of biochemical and physiological effects. While there are some limitations to its use in lab experiments, this compound holds great promise for the development of new therapeutic agents for the treatment of cancer and neurodegenerative disorders.

properties

IUPAC Name

methyl 6-bromo-3,4-dihydro-2H-quinoline-1-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H12BrNO2/c1-15-11(14)13-6-2-3-8-7-9(12)4-5-10(8)13/h4-5,7H,2-3,6H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LQWWASVTOHDXMW-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)N1CCCC2=C1C=CC(=C2)Br
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H12BrNO2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID90415462
Record name methyl 6-bromo-3,4-dihydroquinoline-1(2H)-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90415462
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

270.12 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

139525-70-5
Record name methyl 6-bromo-3,4-dihydroquinoline-1(2H)-carboxylate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID90415462
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate
Reactant of Route 2
Reactant of Route 2
methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate
Reactant of Route 3
Reactant of Route 3
methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate
Reactant of Route 4
Reactant of Route 4
methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate
Reactant of Route 5
methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate
Reactant of Route 6
methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.